![molecular formula C21H26N2O3 B1234063 (1S,15R,18S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester](/img/structure/B1234063.png)
(1S,15R,18S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester
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Overview
Description
(1S,15R,18S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester is a yohimban alkaloid.
Scientific Research Applications
Mass Spectral Analysis of Yohimban Derivatives
A study by Kametani et al. (1975) examined the mass spectra of reserpine derivatives, including compounds related to yohimban, to understand the intermolecular transfer of ester methyl groups within the yohimban system. This research provides insights into the structural and spectral characteristics of yohimban derivatives, aiding in the understanding of their chemical behavior and potential applications in various fields, including medicinal chemistry and analytical studies Kametani, Fujimoto, Suzuki, Tanaka, Nyu, Yamauaka, & Lkeda, 1975.
Derivatives and Chemical Synthesis
Other studies have focused on the synthesis and characterization of derivatives related to the yohimban framework. For example, research on prostaglandin derivatives from the soft coral Lobophyton depressum and derivatives of 17-phenyl-18,19,20-trinorprostaglandin F2 alpha isopropyl ester highlights the diverse chemical modifications and potential biological activities of these compounds. These studies contribute to the broader understanding of yohimban derivatives' chemical properties and their potential utility in developing new chemical entities with specific biological activities Carmely, Kashman, Loya, & Benayahu, 1980; Liljebris, Selén, Resul, Stjernschantz, & Hacksell, 1995.
Structural and Configurational Studies
The determination of the absolute configuration of compounds like actinophyllic acid and its derivatives, including those related to the yohimban skeleton, is crucial for understanding their chemical behavior and potential interactions with biological systems. Studies such as those by Taniguchi et al. (2009) provide essential insights into the stereochemical aspects of these molecules, facilitating their application in synthetic chemistry and drug design Taniguchi, Martin, Monde, Nakanishi, Berova, & Overman, 2009.
Properties
Molecular Formula |
C21H26N2O3 |
---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
methyl (1S,15R,18S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
InChI |
InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15-,17-,18-,19?/m0/s1 |
InChI Key |
BLGXFZZNTVWLAY-AMZRAFDVSA-N |
Isomeric SMILES |
COC(=O)C1[C@H](CC[C@@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
SMILES |
COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
Canonical SMILES |
COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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